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Compound of Interest

Compound Name:
3-Nitrophenylhydrazine

hydrochloride

Cat. No.: B1588614 Get Quote

An In-depth Technical Guide to 3-Nitrophenylhydrazine Hydrochloride

For researchers, scientists, and professionals in drug development, 3-Nitrophenylhydrazine
hydrochloride (3-NPH·HCl) is a critical reagent, primarily utilized for the chemical

derivatization of metabolites to enhance their detection in analytical assays. This guide

provides a comprehensive overview of its molecular characteristics, applications, and detailed

experimental protocols.

Core Molecular and Physical Properties
3-Nitrophenylhydrazine hydrochloride is a yellow crystalline powder soluble in water.[1] The

hydrochloride salt form enhances the compound's stability and handling characteristics

compared to its free base form.[2]

Table 1: Physicochemical Properties of 3-Nitrophenylhydrazine Hydrochloride
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Property Value References

CAS Number 636-95-3 [3][4][5]

Molecular Formula
C₆H₈ClN₃O₂ (or

O₂NC₆H₄NHNH₂·HCl)
[3][4][5]

Molecular Weight 189.60 g/mol [3][4][5]

Appearance
Light yellow to brown

crystalline powder
[1]

Melting Point
~195-210°C (with

decomposition)
[1][5]

Purity ≥98% [6]

Solubility Water, DMSO (5 mg/mL) [1][7][8]

Applications in Research and Development
The primary utility of 3-NPH·HCl lies in its function as a derivatizing agent in analytical

chemistry, particularly for liquid chromatography-mass spectrometry (LC-MS) analysis. The

introduction of the 3-nitrophenylhydrazine moiety to target molecules improves their

chromatographic separation and significantly enhances ionization efficiency, leading to greater

sensitivity.[2][9]

Table 2: Key Applications of 3-Nitrophenylhydrazine Hydrochloride
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Application Area Description Target Molecules References

Targeted

Metabolomics

Enhances detection

and quantification of

low-abundance

metabolites to identify

potential disease

biomarkers.

Short-Chain Fatty

Acids (SCFAs),

organic acids, amino

acids, carbohydrates,

N-Acyl glycines.

[2][10]

Clinical Diagnostics

Facilitates the

analysis of biomarkers

in biological fluids

(plasma, urine) for

disease diagnosis and

monitoring.

N-Acyl glycines

(biomarkers for

metabolic diseases

like diabetes),

pyruvate, and lactate.

[9][10]

Pharmaceutical

Analysis

Used to detect and

quantify residual

impurities containing

carbonyl groups in

drug formulations.

Aldehyd impurities

(e.g., 4-

nitrobenzaldehyde in

chloramphenicol).

[9]

Organic Synthesis

Serves as a precursor

for the synthesis of

various nitrogen-

containing

heterocyclic

compounds.

Indoles (via Fischer

indole synthesis),

Pyrazoles.

[2]

Quantitative Analysis

The stable isotope-

labeled version

(¹³C₆-3-NPH·HCl) is

used to create internal

standards for precise

quantification.

Carboxyl- and

carbonyl-containing

metabolites.

[2][8]
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3-Nitrophenylhydrazine reacts with aldehydes and ketones through a condensation reaction to

form stable 3-nitrophenylhydrazones.[2][9] For the derivatization of carboxylic acids, a coupling

agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is required to facilitate the

reaction.[10][11][12]

Below is a diagram illustrating the general workflow for metabolite derivatization for LC-MS

analysis.
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Caption: Experimental workflow for metabolite derivatization with 3-NPH·HCl.
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Experimental Protocols
Protocol 1: General Synthesis of Nitrophenylhydrazine
Hydrochloride
The synthesis of nitrophenylhydrazine hydrochlorides typically involves a two-step process

starting from the corresponding nitroaniline. The following is a representative procedure

adapted from the synthesis of the 4-nitro isomer.[13]

Diazotization: Dissolve the starting material (e.g., 3-nitroaniline) in concentrated hydrochloric

acid and cool the solution to 0°C in an ice bath.

Add a pre-cooled aqueous solution of sodium nitrite dropwise to the mixture while stirring.

Maintain the temperature at 0°C for approximately 1 hour to form the diazonium salt.

Reduction: In a separate flask, prepare a solution of stannous chloride (SnCl₂) in

concentrated HCl and cool it to 0°C.

Slowly add the stannous chloride solution to the diazonium salt mixture. The reaction is

stirred at 0°C for about 2 hours.

Isolation: The resulting precipitate (3-Nitrophenylhydrazine hydrochloride) is collected by

filtration.

Purification: Wash the collected solid thoroughly with ice-cold water until the filtrate is neutral

(pH 7).

Dry the final product under a vacuum overnight.

The following diagram outlines the logical steps of this synthesis pathway.
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(Starting Material)

Diazotization
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Diazonium Salt
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Reduction
(+ SnCl₂, HCl @ 0°C)
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Caption: Logical workflow for the synthesis of 3-Nitrophenylhydrazine HCl.
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Protocol 2: Derivatization of N-Acyl Glycines in Plasma
for LC-MS
This protocol is based on a published method for the targeted metabolomics analysis of N-Acyl

glycines (NAGlys).[10][11]

Reagent Preparation:

3-NPH·HCl Solution: Prepare a 200 mM solution of 3-Nitrophenylhydrazine
hydrochloride in 70% methanol (v/v in water).

EDC-Pyridine Solution: Prepare a 120 mM solution of EDC in 70% methanol containing

6% (v/v) pyridine.

Sample Preparation:

To an 80 µL aliquot of a plasma sample (or standard solution), add the appropriate internal

standards.

Derivatization Reaction:

Add 40 µL of the 3-NPH·HCl solution to the sample.

Add 40 µL of the EDC-Pyridine solution to the sample.

Vortex the mixture and incubate at room temperature (25°C) for 30 minutes.

Sample Analysis:

After incubation, the sample can be directly injected into the LC-MS system for analysis.

No quenching step is required.

For storage, derivatized samples are stable for up to 48 hours at room temperature but

show improved stability when stored at -20°C or -80°C.[10]

Safety and Handling
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3-Nitrophenylhydrazine hydrochloride is classified as a hazardous substance. It is harmful if

swallowed, inhaled, or in contact with the skin, and causes skin and eye irritation.[1][5] It is also

a flammable solid. Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a dust mask, should be worn at all times.[1][5] The compound is sensitive to air

and is hygroscopic; therefore, it should be stored in a cool, dark place under an inert gas

atmosphere.[6] All waste must be disposed of according to institutional and environmental

regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588614#3-nitrophenylhydrazine-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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